4-Chloro-5-cyclopropoxypicolinic acid

• Molecular Formula: C9H8ClNO3
• Molecular Weight: 213.62 g/mol
• IUPAC Name: 4-chloro-5-cyclopropyloxypyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8ClNO3/c10-6-3-7(9(12)13)11-4-8(6)14-5-1-2-5/h3-5H,1-2H2,(H,12,13)
• InChI Key: MPWILSJYTHQDJU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2Cl)C(=O)O

Description

4-Chloro-5-cyclopropoxypicolinic acid is a substituted picolinic acid derivative characterized by a chlorine atom at the 4-position and a cyclopropoxy group at the 5-position of the pyridine ring. Picolinic acid derivatives are of significant interest in medicinal and agrochemical research due to their structural versatility, enabling interactions with biological targets such as enzymes or receptors. The cyclopropoxy substituent introduces steric and electronic effects that may influence solubility, stability, and binding affinity compared to simpler substituents like methyl or halogens.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-5-cyclopropoxypicolinic acid typically involves the chlorination of picolinic acid followed by the introduction of the cyclopropoxy group. The reaction conditions often require the use of specific catalysts and solvents to achieve the desired product with high yield and purity.

Industrial Production Methods

In industrial settings, the production of 4-Chloro-5-cyclopropoxypicolinic acid may involve large-scale chlorination and cyclopropoxylation processes. These methods are optimized for efficiency and cost-effectiveness, ensuring that the compound can be produced in sufficient quantities for commercial use.

Chemical Reactions Analysis

Types of Reactions

4-Chloro-5-cyclopropoxypicolinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like amines and thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

4-Chloro-5-cyclopropoxypicolinic acid has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Chloro-5-cyclopropoxypicolinic acid involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and affecting various biochemical pathways. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key analogs include 4-chloro-5-methylpicolinic acid (), 4-chloro-5-fluoropicolinic acid (), and 2-chloro-6-methylpyrimidine-4-carboxylic acid ().

Table 1: Structural and Molecular Comparison

Compound Name	Molecular Formula	Substituents (Position)	Molecular Weight (g/mol)	Key Features
4-Chloro-5-cyclopropoxypicolinic acid*	C₉H₈ClNO₃	Cl (4), cyclopropoxy (5)	~213.62	Bulky cyclopropoxy group enhances steric hindrance; potential for unique binding modes.
4-Chloro-5-methylpicolinic acid	C₇H₆ClNO₂	Cl (4), methyl (5)	171.58	Methyl group improves lipophilicity; moderate steric bulk .
4-Chloro-5-fluoropicolinic acid	C₆H₃ClFNO₂	Cl (4), F (5)	175.54	Fluorine enhances electronegativity, potentially increasing metabolic stability .
2-Chloro-6-methylpyrimidine-4-carboxylic acid	C₆H₅ClN₂O₂	Cl (2), methyl (6)	172.57	Pyrimidine core differs from pyridine; altered electronic distribution .

Note: Data for 4-chloro-5-cyclopropoxypicolinic acid are inferred from structural analogs due to absence of direct evidence.

Substituent Effects and Functional Implications

• Electron-Withdrawing vs. Cyclopropoxy (electron-donating via oxygen) may stabilize the pyridine ring through resonance, contrasting with the inductive electron-withdrawing effect of fluorine in 4-chloro-5-fluoropicolinic acid .

• Steric Considerations :

  • The cyclopropoxy group introduces significant steric bulk compared to methyl or fluorine. This could reduce binding affinity in constrained active sites but improve selectivity in others.
  • Methyl groups (e.g., in 4-chloro-5-methylpicolinic acid) balance lipophilicity and steric demands, making them common in agrochemical intermediates .

• Solubility and Bioavailability :

  • The carboxylic acid moiety in all compounds confers water solubility, but bulky substituents like cyclopropoxy may reduce it. Fluorinated analogs (e.g., 4-chloro-5-fluoropicolinic acid) often exhibit improved membrane permeability due to fluorine’s small size and high electronegativity .